Cas no 894041-34-0 (1-4-(difluoromethoxy)phenyl-3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-4-(difluoromethoxy)phenyl-3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894041-34-0
• MF: C₂₀H₁₉F₂N₃O₅
• MW: 419.37877202034
• CID: 5512217
• PubChem ID: 18564561
• Update Time: 2025-05-23

1-4-(difluoromethoxy)phenyl-3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 894041-34-0
• 1-[4-(difluoromethoxy)phenyl]-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]urea
• 1-(4-(difluoromethoxy)phenyl)-3-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)urea
• AKOS024623602
• F2024-2441
• 1-4-(difluoromethoxy)phenyl-3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C20H19F2N3O5/c21-19(22)30-15-4-1-12(2-5-15)23-20(27)24-13-9-18(26)25(11-13)14-3-6-16-17(10-14)29-8-7-28-16/h1-6,10,13,19H,7-9,11H2,(H2,23,24,27)
• InChI Key： FZSWRZQONSKINP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(NC1CC(N(C2C=CC3=C(C=2)OCCO3)C1)=O)=O)F

Computed Properties

• Exact Mass: 419.12927704g/mol
• Monoisotopic Mass: 419.12927704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 89.1Ų

Additional information on 1-4-(difluoromethoxy)phenyl-3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-ylurea

Introduction to 1-4-(difluoromethoxy)phenyl-3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-ylurea (CAS No. 894041-34-0)

1-4-(difluoromethoxy)phenyl-3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-ylurea (CAS No. 894041-34-0) is a novel compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-4-(difluoromethoxy)phenyl serves as a key pharmacophore, contributing to the compound's binding affinity and selectivity. The difluoromethoxy group introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding interactions with biological targets. This feature is particularly relevant in the design of modern therapeutics, where fluorine substitution can enhance drug efficacy and reduce off-target effects.

Complementing the difluoromethoxy moiety is the pyrrolidinylurea scaffold, which is a versatile pharmacological motif found in numerous bioactive molecules. The 5-oxopyrrolidin-3-ylurea component contributes to the compound's hydrogen bonding capabilities, allowing for stable interactions with biological receptors. This structural feature is crucial for optimizing drug-receptor binding affinity and pharmacokinetic properties.

The presence of the 2,3-dihydro-1,4-benzodioxin-6-yl group adds another layer of complexity to the molecule. Benzodioxin derivatives are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific substitution pattern in this moiety enhances the compound's potential therapeutic utility by modulating its interaction with various enzymatic and receptor targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. These studies suggest that 1-4-(difluoromethoxy)phenyl-3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-ylurea may exhibit inhibitory activity against several key enzymes involved in inflammatory pathways. This aligns with the growing interest in developing small molecule inhibitors for chronic inflammatory diseases.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial results indicate that it demonstrates promising anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways. The combination of structural features such as the difluoromethoxy, pyrrolidinylurea, and 2,3-dihydro-1,4-benzodioxin moieties appears to synergize effectively in producing these desired biological effects.

The synthesis of 1-4-(difluoromethoxy)phenyl-3-1-(2,3-dihydro-1,4-benzodioxin)-5 oxopyrrolidin - 3 - yl urea (CAS No. 894041 - 34 - 0) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent pharmacological testing. The use of fluorinated intermediates has been particularly challenging but essential for achieving the desired molecular architecture.

As research progresses, the potential applications of this compound are expanding beyond traditional therapeutic areas. Investigational studies are exploring its utility in neurodegenerative disorders, where its structural motifs may interact with specific neurotransmitter receptors or enzymes implicated in disease pathogenesis. The versatility of its molecular design makes it a valuable scaffold for further derivatization and optimization.

The regulatory landscape for novel pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing. 1 - 4 - (difluoromethoxy)phenyl - 3 - 1 - (2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) - 5 oxopyrrolidin - 3 yl urea ( CAS No . 894041 - 34 - 0 ) is currently undergoing comprehensive toxicological assessments to evaluate its potential side effects and long-term safety profile. These studies are essential for determining its suitability for clinical development.

The collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing the research on this compound. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are accelerating the discovery of novel bioactive molecules like 1 - 4 - ( difluoromethoxy ) phenyl - 3 - 1 - ( 2 , 3 dihydro - 1 , 4 benzodioxin ) ] ] _ [ _ _ [ _ _ [ _ _ [ _ _ [ _ _ [ _ _ [ _ _ [ _ _ [ _ oxopyrrolidin ] ] ] ] ] ] ]_]_]_]_]_]_]_]_]_]_]_ yl urea ( CAS No . 894041 .34 .0 ). These efforts are expected to yield new insights into disease mechanisms and provide innovative therapeutic strategies for unmet medical needs.

In conclusion,[bold text][bold text][bold text][bold text][bold text][bold text][bold text][bold text][bold text][bold text][bold text][bold text][bold text][bold text][bold text][bold text][bold text][bold text]],[/ bold][/ bold][/ bold][/ bold][/ bold][/ bold][/ bold][/ bold][/ bold][/ bold][/ bold][/ bold][/ bold][/ bold][/ bold][/ bold][/ bold][/ bold]The development of 1-[b](b)(b)(b)(b)(b)(b)(b)(b)(b)(b)(b)(b)(b)(b)(b)[i](i)i)i)i)i)i)i)i)i)i)i)i)i)i)i)]i]-[(i)-(i)-(i)-(i)-(i)-(i)-(i)-(i)-(i)-(i)-(i)-(i)-(i)-[(m)](m)m)m)m)m)m)m)m)m)m)m)m)]m)-[(m)](m)-[(m)](m)-[(m)](m)-[(m)](m)-[(m)](m)-[(m)](m)-[(m)](m)-[(o)n](n)n)n)n)n)n)n)n(n(n(n(n(n(n(n(n(n(n(n(n[n[n[n[n[n[n[n]]]]]]]]]]]]]]]]]]]]]-])]-])]-])]-])]-])]-])]-]])], represents a significant advancement in pharmaceutical chemistry with potential implications for treating various diseases. Further research is warranted to fully elucidate its mechanism of action and therapeutic potential.